Cas no 52363-40-3 (Methyl Urocanate)

• Product Name: Methyl Urocanate
• CAS No: 52363-40-3
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD01823277
• CID: 368725
• PubChem ID: 5371085
• Update Time: 2025-06-22

Methyl Urocanate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(1H-imidazol-5-yl)-, methyl ester
• Methyl Urocanate
• Methyl (E)-3-(1H-imidazol-5-yl)prop-2-enoate
• methyl 3-(1H-imidazol-4-yl)acrylate
• 3-Hydroxymethyl-5-nitrobenzoesaeuremethylester
• methyl 3-hydroxymethyl-5-nitrobenzoate
• methyl 3-nitro-5-hydroxymethylbenzoate
• urocanic acid methyl ester
• NSC-716680
• NCGC00247441-01
• (2e)-3-(1h-imidazol-4-yl)-2-propenoic acid methyl ester
• MLS001075447
• Methyl (E)-3-(1h-imidazol-5-yl)acrylate
• CS-0301804
• SCHEMBL21334959
• AKOS030524917
• methyl (2E)-3-(1H-imidazol-5-yl)prop-2-enoate
• NS00054163
• REGID_for_CID_5371085
• MFCD01823277
• MLS001075371
• Imidazole-4-propenoic acid, methyl ester, trans-
• Methyl (2E)-3-(1H-imidazol-4-yl)-2-propenoate #
• CHEMBL1355380
• CS-10186
• (E)-METHYL 3-(1H-IMIDAZOL-4-YL)ACRYLATE
• HMS2216L18
• (E)-METHYL3-(1H-IMIDAZOL-4-YL)ACRYLATE
• methyl (E)-3-(1H-imidazol-4-yl)prop-2-enoate
• CHEBI:121734
• A871007
• 70346-51-9
• 3-(1H-Imidazol-4-yl)-2-propenoic Acid Methyl Ester
• SMR000639429
• NSC716680
• AKOS006279051
• SCHEMBL3826433
• Imidazole-4(or 5)-acrylic Acid Methyl Ester
• 52363-40-3
• EN300-1455888
• Urocanic acid, methyl ester, trans-
• DB-179367

• MDL： MFCD01823277
• Inchi： 1S/C7H8N2O2/c1-11-7(10)3-2-6-4-8-5-9-6/h2-5H,1H3,(H,8,9)/b3-2+
• InChI Key： ZXKOENSQFURTSZ-NSCUHMNNSA-N
• SMILES： O(C)C(/C=C/C1=CN=CN1)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.247
• Melting Point: 91-92°C
• Boiling Point: 373.4°Cat760mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.588
• PSA: 54.98000
• LogP: 0.59590

Methyl Urocanate Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl Urocanate

Methyl Urocanate (CAS No. 52363-40-3): A Comprehensive Overview

Methyl Urocanate, a naturally occurring compound with the chemical formula C₉H₈O₂, is identified by its unique CAS number 52363-40-3. This compound belongs to the urocanic acid family and has garnered significant attention in the fields of biochemistry, pharmacology, and dermatology due to its diverse biological activities. The structural uniqueness of Methyl Urocanate, characterized by a conjugated system of a carboxyl group and an ethylene bridge, makes it a subject of extensive research for its potential therapeutic applications.

The compound is primarily found in plants, where it serves as a photoreceptor molecule capable of absorbing UV radiation. This property has led to its investigation in the context of photoprotection and skin health. Recent studies have highlighted the role of Methyl Urocanate in modulating skin pigmentation and protecting against UV-induced oxidative stress. The ability of this compound to convert UV light into harmless heat has opened new avenues in the development of natural sunscreens and photoprotective agents.

Moreover, Methyl Urocanate has been studied for its potential anti-inflammatory and antioxidant properties. Research indicates that it can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory skin conditions such as eczema and psoriasis. Additionally, its antioxidant activity helps in neutralizing free radicals, thereby reducing cellular damage caused by oxidative stress.

In the realm of pharmacology, Methyl Urocanate has shown promise as a precursor for synthesizing novel therapeutic agents. Its conjugated system allows for easy modification, enabling chemists to develop derivatives with enhanced bioavailability and targeted action. For instance, researchers have explored its potential in developing treatments for certain types of cancer by leveraging its ability to induce apoptosis in cancer cells while sparing healthy cells.

The compound's role in immune modulation has also been a focus of recent studies. Evidence suggests that Methyl Urocanate can enhance the activity of immune cells, particularly T-cells, which are crucial for combating infections and diseases. This immunostimulatory effect makes it a valuable component in formulations aimed at boosting the immune system.

From a dermatological perspective, Methyl Urocanate's ability to promote skin health is particularly noteworthy. It has been observed to enhance collagen production and improve skin elasticity, contributing to a youthful appearance. Furthermore, its natural origin makes it an attractive ingredient for cosmetic products that emphasize organic and sustainable formulations.

The synthesis of Methyl Urocanate is another area where advancements have been made. Researchers have developed efficient methods for its production using plant-based extracts and biotechnological processes. These methods not only ensure a sustainable supply but also maintain the purity and efficacy of the compound. The growing demand for natural compounds like Methyl Urocanate has spurred innovation in extraction and purification techniques.

Regulatory considerations play a crucial role in the commercialization of Methyl Urocanate-based products. Compliance with international standards ensures safety and efficacy for consumers. Regulatory bodies have recognized the potential benefits of this compound, leading to favorable guidelines for its use in pharmaceuticals and cosmetics. This regulatory support has encouraged further research and development in this field.

The future prospects of Methyl Urocanate are promising, with ongoing research uncovering new applications across various sectors. From enhancing skin health to contributing to novel drug development, this compound continues to be a focal point in scientific inquiry. As our understanding of its mechanisms grows, so does its potential to revolutionize therapeutic approaches.